Cas no 1207038-06-9 (N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-2-(4-fluorophenyl)sulfanylacetamide)

• Product Name: N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-2-(4-fluorophenyl)sulfanylacetamide
• CAS No: 1207038-06-9
• MF: C₁₈H₁₇FN₂O₂S
• MW: 344.403186559677
• CID: 6239363
• PubChem ID: 45504754
• Update Time: 2025-05-24

N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-2-(4-fluorophenyl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-2-(4-fluorophenyl)sulfanylacetamide
• N-(1-acetylindolin-6-yl)-2-((4-fluorophenyl)thio)acetamide
• N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-2-[(4-fluorophenyl)sulfanyl]acetamide
• AKOS024521567
• N-(1-acetyl-2,3-dihydroindol-6-yl)-2-(4-fluorophenyl)sulfanylacetamide
• VU0523110-1
• F5834-1759
• 1207038-06-9

• Inchi： 1S/C18H17FN2O2S/c1-12(22)21-9-8-13-2-5-15(10-17(13)21)20-18(23)11-24-16-6-3-14(19)4-7-16/h2-7,10H,8-9,11H2,1H3,(H,20,23)
• InChI Key： QTEUXEHWYIHXJM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)CC(NC1C=CC2=C(C=1)N(C(C)=O)CC2)=O

Computed Properties

• Exact Mass: 344.09947712g/mol
• Monoisotopic Mass: 344.09947712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 74.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-2-(4-fluorophenyl)sulfanylacetamide

N-(1-Acetyl-2,3-Dihydro-1H-Indol-6-Yl)-2-(4-Fluorophenyl)Sulfanylacetamide: A Comprehensive Overview

The compound with CAS No. 1207038-06-9, known as N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-2-(4-fluorophenyl)sulfanylacetamide, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of indole derivatives, which have been extensively studied due to their diverse biological activities and structural versatility. The presence of a fluorophenyl group and a sulfanylacetamide moiety further enhances its chemical uniqueness and functional properties.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods not only improve the efficiency of production but also ensure higher purity levels, making it suitable for advanced research applications. The indole ring in the molecule is a key structural element, contributing to its stability and reactivity. Indole derivatives are known for their ability to participate in various biochemical interactions, making them valuable in drug discovery programs targeting diseases such as cancer, inflammation, and neurodegenerative disorders.

The fluorophenyl group attached to the sulfanylacetamide moiety introduces electronic and steric effects that can modulate the compound's pharmacokinetic properties. Fluorine substitution is particularly advantageous due to its ability to enhance lipophilicity and improve bioavailability. This feature makes the compound a promising candidate for developing drugs with optimal absorption profiles. Additionally, the sulfur atom in the sulfanyl group plays a crucial role in hydrogen bonding and metal coordination, further expanding its potential applications in medicinal chemistry.

Recent studies have explored the antiproliferative activity of this compound against various cancer cell lines. Results indicate that it exhibits selective cytotoxicity towards malignant cells while sparing normal cells, suggesting its potential as a targeted anticancer agent. The mechanism of action involves interference with key cellular pathways such as mitogen-activated protein kinase (MAPK) signaling and apoptosis regulation. These findings highlight the importance of rational drug design in harnessing the therapeutic potential of complex molecules like N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-2-(4-fluorophenyl)sulfanylacetamide.

In terms of environmental applications, this compound has shown promise as a catalyst in organic synthesis reactions. Its ability to facilitate asymmetric induction and accelerate reaction rates under mild conditions makes it a valuable tool in green chemistry practices. Researchers have also investigated its role in polymerization processes, where it acts as a stabilizing agent for polymeric materials under thermal stress.

The synthesis of N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-2-(4-fluorophenyl)sulfanylacetamide involves multiple steps requiring precise control over reaction conditions. The process typically begins with the preparation of the indole derivative through cyclization reactions followed by functionalization with the fluorophenylsulfanyl group. Advanced purification techniques such as chromatography and crystallization are employed to isolate the final product with high purity.

From an analytical standpoint, modern spectroscopic methods like NMR (nuclear magnetic resonance) and MS (mass spectrometry) have been instrumental in confirming the compound's structure and purity. These techniques provide detailed insights into molecular conformation and intermolecular interactions, which are critical for understanding its behavior in different chemical environments.

In conclusion, N-(1-acetyl-2,3-dihydro-1H-indol-6-Yl)-2-(4-fluorophenyl)sulfanylacetamide represents a significant advancement in organic chemistry due to its unique structure and versatile applications. Its role in drug discovery, catalysis, and material science underscores the importance of continued research into complex organic molecules. As technology evolves, we can expect even more innovative uses for this compound, further solidifying its place in contemporary chemical research.